Cas no 125304-86-1 (Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-)
125304-86-1 structure
Product Name:Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
CAS No:125304-86-1
MF:C19H20O7
MW:360.357906341553
CID:1217861
Update Time:2024-08-02
Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
- Benzoic acid, 2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-
- 4-O-Demethyldiffractaic acid
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- Inchi: 1S/C19H20O7/c1-8-6-12(20)10(3)17(25-5)15(8)19(24)26-13-7-9(2)14(18(22)23)16(21)11(13)4/h6-7,20-21H,1-5H3,(H,22,23)
- InChI Key: LDUIGKBGAKEQFZ-UHFFFAOYSA-N
- SMILES: COC1C(C(OC2C(C)=C(O)C(C(=O)O)=C(C)C=2)=O)=C(C)C=C(O)C=1C
Computed Properties
- Exact Mass: 360.1209
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- Boiling Point: 632.2±55.0 °C(Predicted)
- PSA: 113.29
- pka: 2.67±0.25(Predicted)
Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
125304-86-1 (Benzoic acid,2-hydroxy-4-[(4-hydroxy-2-methoxy-3,6-dimethylbenzoyl)oxy]-3,6-dimethyl-) Related Products
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